5-Amino-3-chloro-2-fluorobenzene-1-sulfonamide

• Molecular Formula: C6H6ClFN2O2S
• Molecular Weight: 224.64 g/mol
• IUPAC Name: 5-amino-3-chloro-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C6H6ClFN2O2S/c7-4-1-3(9)2-5(6(4)8)13(10,11)12/h1-2H,9H2,(H2,10,11,12)
• InChI Key: JLEGVICAPQAHCL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1S(=O)(=O)N)F)Cl)N

Description

5-Amino-3-chloro-2-fluorobenzene-1-sulfonamide is a substituted benzenesulfonamide derivative characterized by a sulfonamide (-SO₂NH₂) group at position 1, an amino (-NH₂) group at position 5, and halogen substituents (Cl at position 3 and F at position 2) on the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the diazotization of 3-chloro-4-fluoroaniline followed by sulfonamide formation using sulfonyl chloride under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography are common in industrial settings to ensure high-quality production.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-chloro-2-fluorobenzene-1-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The amino, chloro, and fluoro groups can participate in nucleophilic and electrophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, which involves the formation of carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide can be used.

Electrophilic Substitution: Reagents like sulfuric acid or nitric acid under controlled temperatures.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of various substituted derivatives, while coupling reactions can produce complex organic molecules with extended conjugation.

Scientific Research Applications

5-Amino-3-chloro-2-fluorobenzene-1-sulfonamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development, particularly in designing inhibitors for specific enzymes.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Amino-3-chloro-2-fluorobenzene-1-sulfonamide involves its interaction with specific molecular targets. For instance, it can act as an inhibitor of certain enzymes by binding to their active sites and blocking their activity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Isomerism and Halogen Substitution

The positional arrangement of substituents significantly influences the properties of benzenesulfonamides. Below is a comparative analysis with key analogs:

(i) 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2)

• Substituents : Cl at position 2, NH₂ at position 5, and SO₂NH₂ at position 1.
• Key Differences : Lacks the fluorine atom present in the target compound, which may reduce electronegativity and alter binding interactions. Structural similarity score: 0.96 .
• Molecular Formula : C₆H₆ClN₂O₂S.

(ii) 4,5-Diamino-2-chlorobenzenesulfonamide (CAS 72426-59-6)

• Substituents : Cl at position 2, NH₂ at positions 4 and 5, and SO₂NH₂ at position 1.
• Similarity score: 0.96 .
• Molecular Formula : C₆H₇ClN₃O₂S.

(iii) 3-Amino-2-bromo-5-chlorobenzene-1-sulfonamide (CAS 1340319-74-5)

• Substituents : Br at position 2, Cl at position 5, NH₂ at position 3, and SO₂NH₂ at position 1.
• Key Differences : Bromine (Br) replaces fluorine (F) at position 2, increasing atomic radius and lipophilicity. This substitution may enhance steric hindrance in molecular interactions .
• Molecular Formula : C₆H₆BrClN₂O₂S.

(iv) 5-Amino-2,4-difluorobenzene-1-sulfonamide

• Substituents : F at positions 2 and 4, NH₂ at position 5, and SO₂NH₂ at position 1.
• Key Differences: Dual fluorine substituents enhance electronegativity and may improve metabolic stability compared to the mono-fluoro target compound .
• Molecular Formula : C₆H₆F₂N₂O₂S.

Functional Group Variations

(i) 5-(2-Amino-1,3-thiazol-4-yl)-2-chlorobenzene-1-sulfonamide (PDB ID 6CC)

• Substituents: A thiazole ring fused at position 5, replacing the amino group in the target compound.
• Molecular Formula : C₉H₈ClN₃O₂S₂.

(ii) 5-Amino-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzene-1-sulfonamide

• Substituents : An N-linked 3-(trifluoromethyl)phenyl group replaces the hydrogen on the sulfonamide nitrogen.
• Molecular Formula : C₁₃H₁₁F₄N₂O₂S.